Cas no 2126177-82-8 (ethyl 2-bromo-1-phenylcyclopropane-1-carboxylate)

• Product Name: ethyl 2-bromo-1-phenylcyclopropane-1-carboxylate
• CAS No: 2126177-82-8
• MF: C₁₂H₁₃BrO₂
• MW: 269.134423017502
• MDL: MFCD31381236
• CID: 4639407
• PubChem ID: 13707538
• Update Time: 2025-05-23

ethyl 2-bromo-1-phenylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-bromo-1-phenylcyclopropane-1-carboxylate

• MDL： MFCD31381236
• Inchi： 1S/C12H13BrO2/c1-2-15-11(14)12(8-10(12)13)9-6-4-3-5-7-9/h3-7,10H,2,8H2,1H3
• InChI Key： NSLRDTXBNJRJKS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)(C(OCC)=O)CC1Br

Additional information on ethyl 2-bromo-1-phenylcyclopropane-1-carboxylate

Ethyl 2-Bromo-1-Phenylcyclopropane-1-Carboxylate: A Comprehensive Overview

Ethyl 2-bromo-1-phenylcyclopropane-1-carboxylate, with the CAS number 2126177-82-8, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its cyclopropane ring structure, which imparts it with unique electronic and steric properties. The presence of a bromine atom at the 2-position and a phenyl group at the 1-position further enhances its reactivity and versatility in various chemical reactions. The ethyl ester group attached to the cyclopropane ring also plays a crucial role in determining its solubility and stability under different conditions.

Recent studies have highlighted the potential of ethyl 2-bromo-1-phenylcyclopropane-1-carboxylate as a key intermediate in the synthesis of bioactive compounds. Researchers have demonstrated that this compound can undergo various transformations, including nucleophilic substitutions, eliminations, and additions, to yield products with significant pharmacological activity. For instance, its use in the synthesis of anti-inflammatory agents has shown promising results, making it a valuable asset in drug discovery programs.

The cyclopropane ring in ethyl 2-bromo-1-phenylcyclopropane-1-carboxylate is particularly interesting due to its inherent strain. This strain makes the compound highly reactive, enabling it to participate in reactions that are not typically feasible with less strained systems. For example, recent research has explored its use in [2+1] cycloaddition reactions, where it serves as a diene component to form novel bicyclic structures. These structures have potential applications in the development of advanced materials and functional polymers.

In addition to its role in organic synthesis, ethyl 2-bromo-1-phenylcyclopropane-1-carboxylate has been studied for its electronic properties. The combination of the cyclopropane ring and the phenyl group creates a system with unique electronic characteristics, making it a candidate for applications in optoelectronics and organic electronics. Preliminary studies suggest that this compound could be used as a building block for designing new types of semiconducting materials.

The synthesis of ethyl 2-bromo-1-phenylcyclopropane-1-carboxylate has also been optimized in recent years. Traditional methods involved multi-step processes with low yields, but advancements in catalytic techniques and green chemistry have enabled more efficient and environmentally friendly syntheses. For example, researchers have developed a one-pot synthesis using transition metal catalysts that significantly improves both yield and purity.

Furthermore, the stability of ethyl 2-bromo-1-phenylcyclopropane-1-carboxylate under various storage conditions has been thoroughly investigated. Studies have shown that the compound remains stable under normal laboratory conditions but requires specific precautions during handling to prevent degradation. These findings are critical for ensuring safe and effective use in research and industrial settings.

In conclusion, ethyl 2-bromo-1-phenylcyclopropane-1-carboxylate is a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique structural features make it an invaluable tool in organic synthesis, materials science, and drug discovery. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.